Cobalt iminodiacetate

• IUPAC Name: 2-(carboxylatomethylamino)acetate;cobalt(2+)
• InChI: InChI=1S/C4H7NO4.Co/c6-3(7)1-5-2-4(8)9;/h5H,1-2H2,(H,6,7)(H,8,9);/q;+2/p-2
• InChI Key: JPLLNSPOBSJSMY-UHFFFAOYSA-L
• Canonical SMILES: C(C(=O)[O-])NCC(=O)[O-].[Co+2]
• Molecular Formula: C4H5CoNO4
• Molecular Weight: 190.02 g/mol
• CAS RN: 13869-30-2

Description

Cobalt iminodiacetate, also known as Co(IDA) , is a coordination complex that features the iminodiacetate anion (ida) as a ligand. The chemical formula for this complex is typically represented as [Co(ida)(H₂O)₂] . The iminodiacetate ligand coordinates with the cobalt(II) ion, forming a stable complex. This compound has garnered interest due to its potential catalytic activity and other properties.

Synthesis Analysis

The synthesis of Co(IDA) involves the reaction between cobalt salts (such as cobalt chloride or cobalt sulfate) and iminodiacetic acid. The iminodiacetic acid serves as the precursor for the iminodiacetate ligand. The complex can be obtained by carefully controlling the reaction conditions, such as pH and temperature. The resulting product is a blue or green crystalline solid.

Molecular Structure Analysis

The crystallographic analysis of Co(IDA) reveals its spatial arrangement. The complex typically adopts a mononuclear structure , with cobalt at the center coordinated to two water molecules and the iminodiacetate ligand. X-ray diffraction studies provide insights into bond lengths, angles, and overall geometry. The iminodiacetate ligand coordinates through its nitrogen and oxygen atoms, forming a six-membered chelate ring around the cobalt ion.

Chemical Reactions Analysis

• Catalysis of 2-Chloro-2-propen-1-ol Oligomerization : Co(IDA) has been investigated as a potential catalyst for the oligomerization of 2-chloro-2-propen-1-ol. This reaction involves the polymerization of the olefinic compound, leading to the formation of longer chains. The complex’s ability to activate the substrate and facilitate the reaction makes it an interesting candidate for industrial applications.

Physical And Chemical Properties Analysis

• Magnetic Properties : Cobalt(II) complexes often exhibit paramagnetism due to the unpaired electrons in the d-orbitals of the cobalt ion.

Scientific Research Applications

Ion Exchange and Metal Sorption

Cobalt iminodiacetate is significantly utilized in ion exchange processes and metal sorption. Arevalo et al. (1998) explored the kinetics of ion exchange of copper and cobalt with iminodiacetic chelating resins, using shrinking-core models for understanding the process (Arevalo et al., 1998). In a similar vein, Heitner-Wirguin and Ben‐Zwi (1970) studied the sorption of Cobalt (II) ions from various solutions onto the chelating ion exchanger Dowex A-1, focusing on the structure and bonding of the species sorbed (Heitner-Wirguin & Ben‐Zwi, 1970).

Structural Analysis and Crystallography

Cobalt iminodiacetate has also been instrumental in structural analysis and crystallography. Ng et al. (2008) examined the crystal structure of an aqua(iminodiacetato)cobalt(II) compound, revealing significant insights into the chelation and hydrogen bonding patterns (Ng et al., 2008). Junk and Smith (2002) contributed to this field by detailing the molecular structure of potassium trans-bis(iminodiacetato)-cobaltate(III) and its complex bonding interactions (Junk & Smith, 2002).

Radiolysis Studies

The radiolysis of cobalt(II) iminodiacetate has been a subject of interest, providing insights into the reaction dynamics under radiation. Srisankar et al. (1984) conducted studies to understand the effects of radiation on cobalt(II) iminodiacetate, revealing significant aspects of metal-ion oxidation and hydrogen abstraction (Srisankar et al., 1984).

Coordination Chemistry and Catalysis

In coordination chemistry and catalysis, cobalt iminodiacetate plays a pivotal role. Lin et al. (2015) investigated the use of cobalt complexes in covalent organic frameworks, emphasizing their application in catalytic CO2 reduction (Lin et al., 2015). Additionally, Sun et al. (2008) explored cobalt complexes as catalysts for ethylene oligomerization and polymerization, presenting novel models for these processes (Sun et al., 2008).

Metal-Ion Sorption in Membranes

Cobalt iminodiacetate is also used in the study of metal-ion sorption in membranes. Konishi et al. (1996) demonstrated its application in understanding the sorption behavior of metal ions in chelating porous membranes (Konishi et al., 1996).